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Compound of Interest

Compound Name:
4-(1,3-dihydro-2H-isoindol-2-

yl)benzoic acid

Cat. No.: B1331029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Phthalimidobenzoic acid, also known by its IUPAC name 4-(1,3-dioxoisoindolin-2-yl)benzoic

acid, is a chemical compound with significant potential in various scientific research

applications. This document provides a comprehensive overview of its molecular

characteristics, synthesis, and known biological interactions, presenting key data in a

structured format for ease of reference and comparison.

Core Molecular and Physical Properties
4-Phthalimidobenzoic acid is a derivative of both phthalimide and benzoic acid. Its chemical

structure and properties make it a subject of interest in medicinal chemistry and material

science.
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Property Value Reference

Molecular Weight 267.24 g/mol [1]

CAS Number 5383-82-4

IUPAC Name
4-(1,3-dioxoisoindolin-2-

yl)benzoic acid
[2]

Molecular Formula C₁₅H₉NO₄ [1]

Melting Point 290-295 °C [2][3]

Appearance Yellow solid [3]

Solubility
Data not available in the

searched sources.

Synthesis and Experimental Protocols
The synthesis of 4-Phthalimidobenzoic acid typically involves the condensation reaction

between 4-aminobenzoic acid and phthalic anhydride. While a detailed, step-by-step

experimental protocol was not found in the searched literature, a general procedure can be

inferred from the synthesis of similar phthalimide derivatives.

General Synthesis Workflow
The logical workflow for the synthesis of 4-Phthalimidobenzoic acid is outlined below. This

process involves the reaction of the primary amine group of 4-aminobenzoic acid with the

anhydride group of phthalic anhydride to form the imide ring structure.

4-Aminobenzoic Acid

Condensation Reaction
(Heating/Reflux)Phthalic Anhydride

Glacial Acetic Acid (or similar)

Purification
(Recrystallization) 4-Phthalimidobenzoic Acid
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A generalized workflow for the synthesis of 4-Phthalimidobenzoic acid.

Biological Activity and Signaling Pathways
4-Phthalimidobenzoic acid has been utilized in a variety of scientific research applications,

including molecular biology and biochemistry.[3] It has been employed in studies related to

protein-protein interactions, enzymatic reactions, and cellular signaling pathways.[3] However,

specific details regarding the signaling pathways modulated by this compound and

comprehensive data on its biological activities are not extensively detailed in the currently

available literature. The broader class of phthalimides is known for a wide range of biological

activities, and derivatives of 4-Phthalimidobenzoic acid have been investigated for their

potential as anti-bacterial and anti-fungal agents.[4]

Potential Research Applications
Based on the general understanding of phthalimide derivatives, the potential logical

relationships for investigating the biological effects of 4-Phthalimidobenzoic acid are

conceptualized in the following diagram.

4-Phthalimidobenzoic Acid Biological Assays Molecular Target Identification Signaling Pathway Analysis Cellular/Physiological Effect

Click to download full resolution via product page

A logical workflow for investigating the biological activity of 4-Phthalimidobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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